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Abstract
Disodium cromoglycate (DSCG), a cornerstone in the prophylactic treatment of allergic

asthma and other mast cell-mediated diseases, represents a landmark in drug discovery,

originating from astute clinical observation and pioneering self-experimentation. This technical

guide provides an in-depth exploration of the discovery, mechanism of action, and development

of DSCG as a mast cell stabilizer. It consolidates quantitative data from pivotal preclinical and

clinical studies, details key experimental protocols, and visualizes the underlying biological

pathways and experimental workflows. This document is intended to serve as a comprehensive

resource for researchers, scientists, and professionals in the field of drug development, offering

insights into the journey of a unique therapeutic agent from a traditional herbal remedy to a

globally recognized medication.

The Discovery of Disodium Cromoglycate: A Story
of Self-Experimentation
The journey to disodium cromoglycate began with Dr. Roger Altounyan, a physician and

pharmacologist who was himself a lifelong sufferer of asthma.[1] His research started with

khellin, a compound extracted from the Mediterranean plant Ammi visnaga, which had been
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traditionally used to treat muscle spasms.[1][2] While khellin showed some bronchodilator

effects, it was also associated with significant side effects.

Driven by his own medical needs, Dr. Altounyan embarked on a systematic process of

synthesizing and testing derivatives of khellin.[3][4] In a remarkable display of self-

experimentation, he would induce asthmatic responses in himself by inhaling specific allergens

and then assess the protective effects of the newly synthesized compounds.[3][5] This personal

and high-risk approach allowed for rapid evaluation and iteration of chemical structures. The

breakthrough came with the synthesis of disodium cromoglycate, a chromone derivative that,

while lacking inherent bronchodilator activity, proved highly effective in preventing allergen-

induced bronchospasm when inhaled prophylactically.[1] This pioneering work, conducted at

Fisons Pharmaceuticals in the 1960s, led to the development of DSCG, marketed as Intal®,

and the innovative "Spinhaler®" device for its delivery as a dry powder.[1]

Mechanism of Action: Stabilizing the Mast Cell
The primary mechanism of action of disodium cromoglycate is the stabilization of mast cells,

thereby preventing the release of inflammatory mediators that trigger allergic reactions.[1][6]

Mast cells are key effector cells in type I hypersensitivity reactions. Upon activation, typically

through the cross-linking of IgE receptors (FcεRI) by allergens, they undergo degranulation,

releasing a cascade of pre-formed and newly synthesized mediators, including histamine,

leukotrienes, and prostaglandins.

Disodium cromoglycate is believed to exert its stabilizing effect by inhibiting the influx of

calcium ions (Ca²⁺) into the mast cell, a critical step in the degranulation process.[6][7][8] By

blocking these calcium channels, DSCG prevents the downstream signaling events that lead to

the fusion of granular membranes with the cell membrane and the subsequent release of their

contents.[9] While the precise molecular target on the mast cell membrane remains a subject of

investigation, evidence suggests that DSCG's action is at the cell surface, as bead-conjugated

forms of the drug that cannot enter the cell still inhibit histamine release.[8]

Signaling Pathway of Mast Cell Activation and Inhibition
by DSCG
The following diagram illustrates the IgE-mediated mast cell activation pathway and the

proposed point of intervention by disodium cromoglycate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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